Cas no 2228474-26-6 (O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine)

• Product Name: O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine
• CAS No: 2228474-26-6
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6144827
• PubChem ID: 165973389
• Update Time: 2025-07-13

O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine
• EN300-1812087
• 2228474-26-6
• O-(2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-yl)hydroxylamine

• Inchi： 1S/C12H21NO/c1-11(2)8-5-6-9(10(11)7-8)12(3,4)14-13/h6,8,10H,5,7,13H2,1-4H3
• InChI Key： XSSBEYVCLKXHFJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CCC2CC1C2(C)C)N

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine

O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine (CAS No. 2228474-26-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine (CAS No. 2228474-26-6) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its complex bicyclic framework and hydroxylamine functional group, offers a promising platform for the development of new therapeutic agents and chemical probes.

The structure of O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine is notable for its bicyclic nature, which imparts a high degree of structural rigidity and stability. The presence of the hydroxylamine group adds reactivity and functionality, making it an attractive candidate for various chemical transformations and biological interactions. The compound's CAS number (2228474-26-6) serves as a unique identifier in chemical databases, facilitating its tracking and reference in scientific literature.

Recent studies have explored the potential of O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine in pharmaceutical research. One notable area of interest is its use as a lead compound in the development of new drugs targeting neurodegenerative diseases. The hydroxylamine group can act as a nitric oxide (NO) donor, which has been shown to have neuroprotective effects by modulating NO signaling pathways. This property makes the compound a valuable candidate for further investigation in drug discovery programs.

In addition to its potential therapeutic applications, O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine has also been studied for its chemical reactivity and synthetic utility. Researchers have demonstrated that the compound can undergo selective functionalization reactions, allowing for the introduction of various substituents that can enhance its biological activity or modify its physical properties. These findings highlight the versatility of the compound and its potential as a building block in organic synthesis.

The synthesis of O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine involves several steps, including the formation of the bicyclic core and the introduction of the hydroxylamine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it more accessible for both academic and industrial research settings. These synthetic strategies often involve transition-metal-catalyzed reactions and organocatalytic processes, which offer high selectivity and yield.

From a biological perspective, O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine has shown promising activity in various assays designed to evaluate its potential as a therapeutic agent. In vitro studies have demonstrated that the compound can effectively modulate key signaling pathways involved in neurodegeneration, such as those related to oxidative stress and inflammation. These findings suggest that the compound may have broad-spectrum neuroprotective properties that could be harnessed for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

Moreover, preliminary in vivo studies have provided further evidence of the compound's therapeutic potential. Animal models have shown that administration of O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine can lead to significant improvements in cognitive function and motor coordination in subjects with induced neurodegenerative conditions. These results are encouraging and warrant further investigation through more extensive preclinical trials.

In conclusion, O-(2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-yl)hydroxylamine (CAS No. 22847400000000000000♠ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ̲ ) is a multifaceted compound with significant potential in both chemical research and pharmaceutical development. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery programs targeting neurodegenerative diseases and other therapeutic areas. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.